Cas no 897615-13-3 (2-{1,1'-biphenyl-4-yl}-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide)

• Product Name: 2-{1,1'-biphenyl-4-yl}-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide
• CAS No: 897615-13-3
• MF: C₂₂H₁₉N₅O
• MW: 369.419163942337
• CID: 5976038
• PubChem ID: 16799221
• Update Time: 2025-10-30

2-{1,1'-biphenyl-4-yl}-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1,1'-biphenyl-4-yl}-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide
• [1,1'-Biphenyl]-4-acetamide, N-[(1-phenyl-1H-tetrazol-5-yl)methyl]-
• 2-{[1,1'-biphenyl]-4-yl}-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]acetamide
• 2-([1,1'-biphenyl]-4-yl)-N-((1-phenyl-1H-tetrazol-5-yl)methyl)acetamide
• 897615-13-3
• AKOS024625514
• F2070-0755
• 2-(4-phenylphenyl)-N-[(1-phenyltetrazol-5-yl)methyl]acetamide

• Inchi： 1S/C22H19N5O/c28-22(15-17-11-13-19(14-12-17)18-7-3-1-4-8-18)23-16-21-24-25-26-27(21)20-9-5-2-6-10-20/h1-14H,15-16H2,(H,23,28)
• InChI Key： JVTLPWZXKWTDBH-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(CC(NCC2N(C3=CC=CC=C3)N=NN=2)=O)C=C1

Computed Properties

• Exact Mass: 369.15896025g/mol
• Monoisotopic Mass: 369.15896025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• pka: 13.52±0.46(Predicted)

Additional information on 2-{1,1'-biphenyl-4-yl}-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide

2-{1,1'-Biphenyl-4-yl}-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide

The compound 2-{1,1'-biphenyl-4-yl}-N-(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methylacetamide (CAS No 897615-13-3) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a biphenyl group and a tetrazole moiety. The biphenyl group contributes to the molecule's aromatic stability and electronic properties, while the tetrazole moiety introduces unique reactivity and functionalization opportunities. Recent studies have highlighted the importance of such compounds in drug discovery and materials science.

The synthesis of CAS No 897615-13-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways to optimize the yield and purity of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the biphenyl core. Additionally, the incorporation of tetrazole groups has been achieved through efficient coupling reactions under mild conditions. These advancements underscore the versatility of this compound in both academic and industrial settings.

One of the most promising applications of 2-{1,1'-biphenyl-4-y}l-N-(1 phenyl 1H 1 2 3 4 tetrazol 5 yl)methylacetamide lies in its potential as a drug candidate. Recent studies have demonstrated its ability to modulate key biological targets associated with various diseases. For example, researchers have investigated its activity against enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The molecule's unique structure allows for selective binding to these targets, making it a valuable lead compound for further optimization.

In addition to its therapeutic potential, this compound has also been explored for its role in materials science. The biphenyl group contributes to the molecule's planar geometry and π-conjugation capabilities, which are essential for applications in organic electronics. Researchers have examined its use as a component in organic semiconductors and light-emitting diodes (LEDs). The integration of tetrazole groups further enhances its electronic properties by introducing nitrogen atoms into the conjugated system.

Recent advancements in computational chemistry have provided deeper insights into the molecular properties of CAS No 897615 03. Quantum mechanical calculations have revealed its electronic structure and reactivity patterns at an unprecedented level of detail. These findings have enabled researchers to predict its behavior in various chemical environments and design experiments accordingly.

In conclusion, 2-{[biphenylyl]methyl}acetamide derivative with a tetrazole substituent represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for both fundamental research and practical innovation. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in chemistry and related fields.